Cas no 2306274-75-7 (tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
• CAS No: 2306274-75-7
• MF: C₁₃H₂₀F₂N₂O₃
• MW: 290.306310653687
• CID: 5272257
• Update Time: 2026-03-09

tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 6,6-difluoro-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C13H20F2N2O3/c1-11(2,3)20-10(19)17-5-4-12(13(14,15)8-17)6-9(18)16-7-12/h4-8H2,1-3H3,(H,16,18)
• InChI Key： NTYIGWACOJCMFB-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2(F)F)CC(=O)N1

Additional information on tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate

Introduction to Tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 2306274-75-7)

Tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 2306274-75-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural and functional properties. The presence of fluorine atoms and a carboxylate group in its molecular structure imparts distinct chemical characteristics that make it a valuable candidate for various synthetic applications.

The spirocyclic framework of this compound, specifically the spiro[4.5]decane core, contributes to its stability and reactivity, making it an attractive scaffold for drug design. The spirocyclic structure is formed by the fusion of two rings, which in this case are a cyclopentane and a cyclohexane ring. This arrangement creates a rigid conformation that can be exploited to achieve specific biological activities.

The introduction of two fluorine atoms at the 6,6-position of the spirocyclic system enhances the lipophilicity and metabolic stability of the molecule. Fluorine substitution is a common strategy in drug development due to its ability to modulate pharmacokinetic properties such as solubility, bioavailability, and binding affinity. In particular, the electron-withdrawing nature of fluorine can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets.

The carboxylate group at the 8-position serves as a key functional moiety that can participate in various chemical reactions, including esterification, amidation, and coupling reactions. This functionality allows for further derivatization of the compound, enabling the synthesis of more complex derivatives with tailored properties. The tert-butyl group at the same position provides steric hindrance, which can be beneficial in optimizing binding interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional aspects of this compound. Studies have shown that the spirocyclic core can adopt multiple conformations, but the rigid structure tends to favor specific orientations that enhance binding affinity to target proteins. This has been particularly relevant in the development of enzyme inhibitors and receptor modulators.

In addition to its structural significance, Tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate has been explored in various pharmacological contexts. Research has indicated potential applications in the treatment of neurological disorders, where spirocyclic compounds have demonstrated efficacy due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The fluorinated analogs have shown enhanced stability against metabolic degradation, making them promising candidates for long-term therapeutic use.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group modifications such as fluorination and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for research and commercial purposes.

The role of computational tools in designing and optimizing such compounds cannot be overstated. Molecular dynamics simulations have been used to predict binding affinities and interaction patterns with biological targets, while quantum mechanical calculations provide insights into electronic structures and reactivity profiles. These approaches have significantly accelerated the drug discovery process by allowing researchers to virtually screen large libraries of compounds before conducting experimental validation.

Evaluation of Tert-butyl 6,6-difluoro-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate in preclinical studies has revealed intriguing biological activities that warrant further investigation. In vitro assays have demonstrated interactions with enzymes and receptors relevant to inflammation and pain modulation. The compound's ability to modulate these pathways makes it a compelling candidate for developing novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

The future prospects for this compound are promising, with ongoing research aimed at expanding its pharmacological applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced properties. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high standards of efficiency and purity.